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Compound of Interest

Compound Name: Goserelin EP Impurity E

CAS No.: 147688-42-4

Cat. No.: B586828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Goserelin EP Impurity E, a known related

substance of the gonadotropin-releasing hormone (GnRH) agonist, Goserelin. This document

outlines its chemical identity, analytical methodologies for its characterization, and the

biological context of the parent compound.

Core Data of Goserelin EP Impurity E
Goserelin EP Impurity E is identified as Goserelin-(1-8)-peptidyl-L-prolinohydrazide.[1][2][3][4]

Key quantitative data for this impurity are summarized in the table below.
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Identifier Value Source(s)

CAS Number 147688-42-4 [1][2][3][5]

Molecular Formula C₅₈H₈₃N₁₇O₁₃ [1][2][4]

Molecular Weight 1226.4 g/mol [1][2]

Chemical Name
Goserelin-(1-8)-peptidyl-L-

prolinohydrazide
[2][3][4]

Sequence

{Pyr}-His-Trp-Ser-Tyr-{d-

Ser(tBu)}-Leu-Arg-Pro-

{NHNH2}

[5]

Analytical Characterization
The identification and quantification of Goserelin EP Impurity E, alongside other related

substances in Goserelin drug products, are critical for ensuring product quality and safety.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are the primary analytical techniques employed for this purpose.

Experimental Protocol: HPLC-UV Analysis
This protocol is a representative method for the detection and quantification of Goserelin

impurities, adaptable for Goserelin EP Impurity E.

Objective: To separate and quantify Goserelin EP Impurity E in a Goserelin drug substance or

product.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)
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Phosphate buffer (pH 7.4)

Water (HPLC grade)

Goserelin Acetate reference standard

Goserelin EP Impurity E reference standard

Chromatographic Conditions:

Mobile Phase: Isocratic mixture of phosphate buffer (pH 7.4) and acetonitrile (70:30 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 35°C.

Detection Wavelength: 220 nm.

Injection Volume: 20 µL.

Procedure:

Standard Preparation: Prepare a stock solution of Goserelin Acetate and Goserelin EP
Impurity E reference standards in the mobile phase. Prepare a series of working standards

by diluting the stock solution to obtain a concentration range of 2.5 - 90 µg/mL.

Sample Preparation: Dissolve a known quantity of the Goserelin sample in the mobile phase

to achieve a concentration within the calibration range.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Quantification: Identify the peak corresponding to Goserelin EP Impurity E based on its

retention time relative to the reference standard. Calculate the concentration of the impurity

using the peak area and the calibration curve generated from the reference standards.

This method should be validated according to ICH guidelines for parameters such as

specificity, linearity, precision, accuracy, and robustness.
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Experimental Protocol: LC-MS/MS for Structural
Elucidation
For the definitive identification and structural confirmation of Goserelin EP Impurity E, LC-

MS/MS is the method of choice.

Objective: To confirm the identity of Goserelin EP Impurity E through mass-to-charge ratio

and fragmentation pattern analysis.

Instrumentation:

LC-MS/MS system with an electrospray ionization (ESI) source.

Procedure:

Sample Preparation: Prepare the sample as described in the HPLC protocol.

LC Separation: Utilize an appropriate reversed-phase LC method to separate the impurity

from the main Goserelin peak and other impurities.

MS Detection: Operate the mass spectrometer in positive ion mode.

Data Analysis:

Extract the ion chromatogram for the theoretical m/z of Goserelin EP Impurity E.

Acquire the full scan mass spectrum to confirm the molecular weight.

Perform tandem MS (MS/MS) on the parent ion to obtain a fragmentation pattern. This

pattern can be used to confirm the peptide sequence.

Formation and Degradation
Goserelin impurities can arise from the synthesis process or through degradation of the final

product.[3] Forced degradation studies under thermal, acidic, basic, oxidative, and photolytic

stress are essential to understand the degradation pathways.[1][6] The C-terminal

azaglycinamide residue in Goserelin is a potential site for degradation, leading to the formation

of impurities like Goserelin EP Impurity E through hydrolysis.[7]
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Caption: Logical workflow of Goserelin EP Impurity E formation.

Biological Context: Goserelin's Mechanism of
Action
Goserelin is a synthetic analog of gonadotropin-releasing hormone (GnRH).[2][8] Its

therapeutic effect is achieved through its interaction with GnRH receptors in the pituitary gland.

[2][4][8]
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Initially, Goserelin acts as a GnRH receptor agonist, leading to a transient increase in the

secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[2][4][8] This can

cause a temporary surge in testosterone and estrogen levels. However, continuous

administration leads to the downregulation and desensitization of pituitary GnRH receptors.[2]

This results in a profound suppression of LH and FSH secretion, leading to a significant

reduction in testosterone and estrogen production, achieving a state of "medical castration".[2]

[8]
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Caption: Signaling pathway of Goserelin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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